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diisocyanate

Cat. No.: B573659

An In-depth Technical Guide to Dioctyldecyl Isophorone Diisocyanate and its Derivatives

Introduction

Isophorone diisocyanate (IPDI) is a versatile aliphatic diisocyanate used in the synthesis of a
wide range of polyurethane-based materials.[1] Its unique asymmetrical structure, with two
isocyanate groups of differing reactivity, allows for selective reactions and the creation of
polymers with specific properties.[2] This guide provides a detailed overview of a specific
derivative, Dioctyldecyl isophorone diisocyanate, and explores the broader context of IPDI
chemistry. It is intended for researchers, scientists, and professionals in drug development and
material science who are interested in the applications and synthesis of isocyanate-based
compounds.

Dioctyldecyl Isophorone Diisocyanate: A Detailed
Profile

Dioctyldecyl isophorone diisocyanate, more formally known as 2-octyldecyl N-[[1,3,3-
trimethyl-5-(2-octyldecoxycarbonylamino)cyclohexyllmethyl]carbamate, is a derivative of IPDI.
[3] The common name suggests a diisocyanate, but the IUPAC name clarifies that it is a
urethane, formed by the reaction of the two isocyanate groups of IPDI with a long-chain
alcohol, 2-octyldecanol.
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Physicochemical Properties

Quantitative data for Dioctyldecyl isophorone diisocyanate and its parent compound, IPDI,
are summarized in the tables below for easy comparison.

Table 1: Physicochemical Properties of Dioctyldecyl Isophorone Diisocyanate

Property Value Source

2-octyldecyl N-[[1,3,3-trimethyl-
5-(2-

IUPAC Name _ [3]
octyldecoxycarbonylamino)cycl

ohexyllmethyl]carbamate

CAS Number 185529-25-3 [3]
Molecular Formula C48H94N204 [31[41[5]
Molecular Weight 763.3 g/mol [3]
Synonyms Ei(ic;tyldecyl IPDI, Monoderm 3]

Table 2: Physicochemical Properties of Isophorone Diisocyanate (IPDI)
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Property Value Source
5-isocyanato-1-

IUPAC Name (isocyanatomethyl)-1,3,3- [1]
trimethylcyclohexane

CAS Number 4098-71-9 [1]

Molecular Formula C12H18N202 [1]

Molar Mass 222.3 g/mol [1]
Colorless to slightly yellow

Appearance o [1][6]
liquid

Density 1.062 g/cm3 at 20 °C [1]

Melting Point -60 °C [1]

Boiling Point 158 °C at 1.33 kPa [1]

Flash Point 155 °C [1]

Dynamic Viscosity

15 mPa.s at 20°C

[7](8]

Synthesis and Reactions
Synthesis of Isophorone Diisocyanate (IPDI)

The industrial synthesis of IPDI is a multi-step process that begins with the condensation of

acetone to form isophorone. The isophorone is then converted to isophorone diamine, which is

subsequently reacted with phosgene (phosgenation) to yield IPDI.[9]
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Caption: Synthesis pathway of Isophorone Diisocyanate (IPDI) from acetone.

Synthesis of Dioctyldecyl Isophorone Diisocyanate

The formation of Dioctyldecyl isophorone diisocyanate involves the reaction of IPDI with two
equivalents of 2-octyldecanol. This is a typical urethane-forming reaction where the hydroxyl
groups of the alcohol react with the isocyanate groups of IPDI.
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Reactants
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Caption: Reaction scheme for the synthesis of Dioctyldecyl isophorone diisocyanate.

Experimental Protocol: General Synthesis of
Polyurethanes from IPDI and Diols

While a specific protocol for Dioctyldecyl isophorone diisocyanate is not readily available in
the literature, a general procedure for the synthesis of polyurethanes from IPDI and diols can
be adapted. The following is a representative protocol based on the synthesis of IPDI-based
polyurethanes.[10][11]

o Materials: Isophorone diisocyanate (IPDI), a diol (in this case, 2-octyldecanol), a suitable
solvent (e.g., dimethylacetamide), and a catalyst (e.g., di-n-butyltin dilaurate).

e Procedure:
o A solution of the diol in the solvent is prepared in a reaction vessel.
o A solution of IPDI in the same solvent is added to the diol solution.
o A few drops of the catalyst are added to the reaction mixture.
o The mixture is heated (e.g., to 70°C) and stirred for a specified period (e.g., 20 hours).

o The resulting polymer is precipitated by pouring the reaction mixture into a non-solvent like
water.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b573659?utm_src=pdf-body-img
https://www.benchchem.com/product/b573659?utm_src=pdf-body
https://www.benchchem.com/product/b573659?utm_src=pdf-body
https://asianpubs.org/index.php/ajchem/article/download/10435/10419
https://www.researchgate.net/publication/287315516_Synthesis_and_Characterization_of_Polyurethanes_of_Isophorone_Diisocyanate_Containing_Bisazo_and_Biso-Nitrobenzyl_Chromophores_in_the_Main_Chain
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b573659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o The precipitate is collected, washed (e.g., with methanol), and dried under vacuum.

Reactivity and Derivatives

A key feature of IPDI is the different reactivity of its two isocyanate groups. The secondary
isocyanate group is more reactive than the primary one.[2] This differential reactivity is
advantageous in producing prepolymers with low viscosity and a narrow molecular weight
distribution.[2]

The versatility of IPDI allows for the synthesis of a wide array of derivatives. By reacting IPDI
with different polyols, polyamines, or other nucleophiles, polyurethanes and other polymers
with tailored properties can be obtained. For example, IPDI is used to create polyurethanes
with photoactive chromophores in the polymer backbone.[10][11] These materials have
potential applications in non-linear optics and optical data storage.[10]
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Caption: General reaction pathways for the formation of IPDI-based polymers.

Applications

Aliphatic diisocyanates like IPDI are primarily used in special applications where resistance to
abrasion and degradation from ultraviolet light is crucial.[1] This makes them suitable for
enamel coatings, particularly for exterior applications such as on aircraft.[1] The derivatives of
IPDI, including Dioctyldecyl isophorone diisocyanate, likely find use in specialized coatings,
elastomers, and other high-performance materials where the long alkyl chains can impart
properties such as hydrophobicity, flexibility, and improved solubility in non-polar media.

Conclusion
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Dioctyldecyl isophorone diisocyanate is a specific urethane derivative of the widely used
aliphatic diisocyanate, IPDI. Its long-chain alkyl groups suggest applications in areas requiring
modified surface properties or compatibility with non-polar environments. The synthesis of this
and other IPDI derivatives is based on well-established urethane chemistry, offering a versatile
platform for the development of new materials with tailored properties for a range of scientific
and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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